Cas no 4426-83-9 (1-Isothiocyanatoheptane)

• Product Name: 1-Isothiocyanatoheptane
• CAS No: 4426-83-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• MDL: MFCD00041138
• CID: 45038
• PubChem ID: 78152
• Update Time: 2025-05-28

1-Isothiocyanatoheptane Chemical and Physical Properties

Names and Identifiers

• heptyl isothiocyanate
• 1-Heptyl isothiocyanate
• 1-isothiocyanatoheptane
• CHEMBL2285739
• EINECS 224-610-3
• E78221
• A826524
• AKOS003352784
• 1-Isothiocyanatoheptane #
• J-640343
• 4426-83-9
• J-800346
• LS-13491
• n-Heptyl isothiocyanate
• n-heptylisothiocyanate
• SCHEMBL330703
• FT-0607992
• NS00031404
• DTXSID5063449
• MFCD00041138
• Heptane, 1-isothiocyanato-
• AI3-28262
• Heptylisothiocyanate
• DB-051202
• 1-Isothiocyanatoheptane

• MDL： MFCD00041138
• Inchi： 1S/C8H15NS/c1-2-3-4-5-6-7-9-8-10/h2-7H2,1H3
• InChI Key： LIPUQNPCPLDDBO-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCC
• BRN： 1754818

Computed Properties

• Exact Mass: 157.09300
• Monoisotopic Mass: 157.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.91
• Boiling Point: 235 °C
• Flash Point: 106 °C
• Refractive Index: 1.4905-1.4925
• PSA: 44.45000
• LogP: 3.05960
• Solubility: Slightly soluble in water
• Sensitiveness: Moisture Sensitive

1-Isothiocyanatoheptane Security Information

• Symbol:
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2810
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents

Additional information on 1-Isothiocyanatoheptane

Recent Advances in the Study of 1-Isothiocyanatoheptane (CAS: 4426-83-9) and Its Applications in Chemical Biology and Medicine

1-Isothiocyanatoheptane (CAS: 4426-83-9), a member of the isothiocyanate family, has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its heptyl chain and reactive isothiocyanate group, has been explored for its bioactive properties, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have delved into its mechanisms of action, synthesis optimization, and potential therapeutic uses, making it a promising candidate for further research and development.

One of the key areas of interest is the role of 1-Isothiocyanatoheptane in modulating cellular pathways. Research has demonstrated that this compound can interact with thiol groups in proteins, leading to the inhibition of specific enzymes involved in inflammatory and carcinogenic processes. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted its ability to suppress NF-κB signaling, a pathway often dysregulated in cancers and chronic inflammatory diseases. These findings suggest that 1-Isothiocyanatoheptane could serve as a scaffold for designing novel anti-inflammatory and anticancer agents.

In addition to its biological activities, advancements in the synthetic routes for 1-Isothiocyanatoheptane have been reported. Traditional methods involving the reaction of heptylamine with carbon disulfide have been refined to improve yield and purity. A recent publication in *Organic Process Research & Development* described a greener approach using microwave-assisted synthesis, which reduces reaction times and minimizes waste. Such innovations are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Furthermore, the potential of 1-Isothiocyanatoheptane in drug delivery systems has been explored. Its lipophilic nature allows for efficient encapsulation in nanoparticle formulations, enhancing its bioavailability and targeted delivery. A 2024 study in *Biomaterials Science* demonstrated that 1-Isothiocyanatoheptane-loaded nanoparticles exhibited improved efficacy in reducing tumor growth in murine models compared to free compound administration. This underscores the importance of formulation strategies in maximizing the therapeutic potential of this molecule.

Despite these promising developments, challenges remain in the clinical translation of 1-Isothiocyanatoheptane. Issues such as stability, toxicity profiles, and pharmacokinetics need to be thoroughly investigated. Ongoing research aims to address these gaps, with several preclinical trials currently underway. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound in medicine.

In conclusion, 1-Isothiocyanatoheptane (CAS: 4426-83-9) represents a versatile and bioactive molecule with significant implications for chemical biology and drug discovery. Recent studies have shed light on its mechanisms, synthetic improvements, and formulation strategies, paving the way for future applications. As research progresses, this compound may emerge as a valuable tool in the fight against cancer, inflammation, and other diseases.